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Compound of Interest

Compound Name:

1-(4-

(Dimethylamino)phenyl)propan-1-

one

CAS No.: 26672-58-2

Cat. No.: B1266783

Get Quote

Chemical Synthesis, Photophysical Properties, and
Applications
Executive Summary
This technical guide provides a comprehensive analysis of 1-(4-
(Dimethylamino)phenyl)propan-1-one, a prominent donor-acceptor chromophore and

organic intermediate. Unlike its structural isomer 3-(dimethylamino)-1-phenylpropan-1-one (a

Mannich base used in pharmaceutical synthesis), this molecule features a para-dimethylamino

substituent directly conjugated to the phenyl ring of a propiophenone backbone.

This specific architecture creates a "push-pull" electronic system, imparting significant

solvatochromic properties and making the compound highly valuable as a photoinitiator

synergist, a spectroscopic probe for local polarity, and a scaffold for non-linear optical (NLO)

materials.
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Molecular Architecture & Physicochemical Profile
The molecule consists of an electron-rich dimethylamino group (donor) and an electron-

deficient carbonyl group (acceptor) connected by a conjugated phenyl bridge. This structure

facilitates Intramolecular Charge Transfer (ICT) upon photoexcitation.

Table 1: Physicochemical Properties
Property Value Note

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.24 g/mol

Appearance
Pale yellow to off-white

crystalline solid
Color deepens with oxidation

Melting Point 46–48 °C
Lower than unsubstituted

analogs due to asymmetry

Solubility
Soluble in DCM, Acetone,

EtOH; Insoluble in Water
Lipophilic nature

(Abs)
~305–315 nm (Solvent

dependent)

Exhibits bathochromic shift in

polar solvents

pKa (Conjugate Acid)
~2.5 (Carbonyl oxygen), ~5.0

(Amine)

Amine basicity reduced by

conjugation

Electronic Mechanism: The Push-Pull Effect
The dimethylamino group donates electron density into the

-system via resonance (+M effect), while the carbonyl group withdraws density (-M effect). This
creates a large dipole moment change between the ground state (

) and the first excited singlet state (

).
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Figure 1: Photophysical mechanism showing the Intramolecular Charge Transfer (ICT) pathway

responsible for solvatochromism.

Synthetic Pathways & Process Optimization
The most robust route to 1-(4-(Dimethylamino)phenyl)propan-1-one is the Friedel-Crafts

Acylation. Direct alkylation of 4-amino-propiophenone is less efficient due to polyalkylation.

Reaction Scheme
The synthesis involves the acylation of N,N-dimethylaniline with propionyl chloride using a

Lewis acid catalyst.

Critical Technical Nuance: The dimethylamino group is a strong Lewis base. It will complex with

the Lewis acid (e.g., AlCl₃), deactivating the ring. Therefore, the protocol requires >1 equivalent

of catalyst (typically 2.2–2.5 eq) to ensure free catalyst is available to activate the acyl chloride.
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Figure 2: Friedel-Crafts acylation pathway requiring stoichiometric excess of Lewis Acid.

Detailed Experimental Protocol
Safety Precaution:N,N-dimethylaniline is toxic by inhalation and skin contact. Aluminum

chloride reacts violently with water. Perform all steps in a fume hood under inert atmosphere (

or Ar).

Reagent Preparation:

Charge a dry 3-neck round-bottom flask with anhydrous Aluminum Chloride (

, 2.5 equivalents).
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Add anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) to form a

suspension. Cool to 0–5 °C.

Acyl Chloride Addition:

Add Propionyl Chloride (1.1 equivalents) dropwise to the suspension. The solution may

turn yellow/orange as the acylium ion forms. Stir for 15 minutes.

Substrate Addition (The Critical Step):

Dissolve N,N-dimethylaniline (1.0 equivalent) in a small volume of anhydrous DCM.

Add this solution slowly to the reaction mixture. Note: The reaction is exothermic. Maintain

internal temperature <10 °C to prevent decomposition.

Once addition is complete, allow the mixture to warm to room temperature, then reflux for

2–4 hours to drive the reaction to completion (monitor by TLC, Hexane:EtOAc 8:2).

Quenching & Workup:

Pour the reaction mixture carefully onto crushed ice/HCl (conc.) mixture. This breaks the

Aluminum-Amine complex.

Extract the aqueous layer with DCM (3x).

Wash combined organic layers with saturated

(to remove acid) and Brine.

Dry over anhydrous

and concentrate in vacuo.

Purification:

Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel,

Gradient 0-20% EtOAc in Hexanes).
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Applications in Drug Discovery & Material Science
A. Pharmaceutical Intermediate
While the molecule itself is not a drug, it serves as a scaffold for Selective Estrogen Receptor

Modulators (SERMs) and antihistamines. The carbonyl group undergoes Grignard reactions

(e.g., with phenylmagnesium bromide) to form tertiary alcohols, which are precursors to

Tamoxifen-like derivatives.

B. Photoinitiator Systems
In polymer chemistry, this molecule acts as a Type II photoinitiator synergist.

Mechanism: Upon UV irradiation, the excited triplet state abstracts a hydrogen atom from a

co-initiator (or acts as the amine donor for a benzophenone partner), generating free radicals

that initiate polymerization of acrylates.

Advantage: The extended conjugation (compared to simple amines) shifts absorption

towards the near-UV/visible region, useful for curing thicker films.

C. Solvatochromic Probes
Due to the ICT mechanism described in Section 2, the fluorescence emission maximum of this

compound shifts significantly based on solvent polarity.[1]

Non-polar (Hexane): Blue-shifted emission.

Polar (Methanol/DMSO): Red-shifted emission.

Application: Researchers use this property to map the polarity of binding pockets in proteins

(e.g., Albumin) or the micro-environment of micelles.

Analytical Characterization
To validate the synthesis, the following spectral data are expected:

¹H NMR (400 MHz, CDCl₃):

7.90 (d, J = 9.0 Hz, 2H, Ar-H ortho to C=O).
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6.65 (d, J = 9.0 Hz, 2H, Ar-H ortho to N).

3.06 (s, 6H, N(CH₃)₂).

2.90 (q, J = 7.2 Hz, 2H, C(=O)CH₂-).

1.20 (t, J = 7.2 Hz, 3H, -CH₂CH₃).

IR Spectroscopy:

Strong band at ~1660 cm⁻¹ (C=O stretch, lowered from 1690 cm⁻¹ due to conjugation).

Bands at ~1600 cm⁻¹ (Aromatic C=C).

Mass Spectrometry (ESI+):

[M+H]⁺ peak at m/z 178.12.

References
Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical
Reviews, 94(8), 2319–2358. (Contextual grounding for ICT mechanism).

Organic Syntheses. (n.d.). Friedel-Crafts Acylation Protocols. Retrieved January 28, 2026,

from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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